Ethyl 5-amino-2,3-dimethoxybenzoate

• IUPAC Name: ethyl 5-amino-2,3-dimethoxybenzoate
• InChI: InChI=1S/C11H15NO4/c1-4-16-11(13)8-5-7(12)6-9(14-2)10(8)15-3/h5-6H,4,12H2,1-3H3
• InChI Key: NNOCISQDHHNAEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC(=C1)N)OC)OC
• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol
• CAS No.: 2111311-37-4

Description

Ethyl 5-amino-2,3-dimethoxybenzoate is likely a derivative of benzoic acid, which is a common structure in many pharmaceutical compounds. It contains functional groups such as an ester, two methoxy groups, and an amino group.

Molecular Structure Analysis

The molecular structure of this compound would likely show the aromatic benzoate core with the ethyl ester, two methoxy groups, and an amino group attached. The exact positions of these groups on the aromatic ring would be determined by the synthesis process.

Chemical Reactions Analysis

Amines, such as the one present in this compound, can undergo a variety of reactions including alkylation, acylation, and elimination reactions. The ester and methoxy groups can also participate in various reactions under specific conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs work by interacting with specific proteins in the body, while other chemicals might have industrial uses.

Safety and Hazards

Like all chemicals, Ethyl 5-amino-2,3-dimethoxybenzoate should be handled with care. Users should avoid contact with skin and eyes, and avoid inhaling or ingesting the compound.

Future Directions

The future directions for research on Ethyl 5-amino-2,3-dimethoxybenzoate would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied as a potential pharmaceutical compound.